![molecular formula C8H6N2O3 B1612222 2-Oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde CAS No. 615568-51-9](/img/structure/B1612222.png)
2-Oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde
Overview
Description
2-Oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde is a heterocyclic compound that has been widely studied for its potential applications in various fields of science. This compound is known for its unique chemical properties and has been synthesized using different methods.
Scientific Research Applications
Synthesis and Chemical Properties
One-Pot Synthesis : A notable application of compounds like 2-Oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde is in the one-pot synthesis of related compounds. For example, pyrido[2,3-b][1,4]oxazin-2-ones are prepared via a one-pot annulation process involving N-substituted-2-chloroacetamides and 2-halo-3-hydroxypyridines, utilizing cesium carbonate in acetonitrile. This process includes a Smiles rearrangement and subsequent cyclization (Cho et al., 2003).
Complex Molecule Formation : In the realm of organic chemistry, the synthesis of complex molecules often includes compounds like this compound. An example includes the synthesis of 3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazines using an oxa-Pictet–Spengler reaction. This method involves carbon–carbon- and carbon–oxygen-bond formation between substituted 2-(1H-pyrrol-1-yl)ethan-1-ol and an aldehyde/ketone, with p-toluenesulfonic acid as a catalyst (Reddy et al., 2016).
Pharmacological Applications
- Alkaloid Synthesis : Alkaloids derived from various organisms, like the mangrove-derived actinomycete Jishengella endophytica, include structures similar to this compound. These compounds have shown activity against influenza A virus subtype H1N1, suggesting potential pharmacological applications (Wang et al., 2014).
Material Science and Nanotechnology
- Single Molecule Magnets : In the field of material science, compounds related to this compound have been used in the synthesis of high nuclearity single molecule magnets. For instance, a Mn(III)25 barrel-like cluster was synthesized using a ligand similar in structure, which exhibited single-molecule magnetic behavior (Giannopoulos et al., 2014).
properties
IUPAC Name |
2-oxo-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c11-3-5-1-6-8(9-2-5)13-4-7(12)10-6/h1-3H,4H2,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQMUQDZBLMQFKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)N=CC(=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60619197 | |
Record name | 2-Oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60619197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
615568-51-9 | |
Record name | 2-Oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60619197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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